![molecular formula C18H21ClN4O B2610699 N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide CAS No. 439107-46-7](/img/structure/B2610699.png)
N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Insecticidal Activities
The structure of this compound suggests that it could potentially be used in the development of insecticides . Similar compounds have been synthesized and tested for their insecticidal activities, indicating that this compound might also have potential in this field .
Antiproliferative Activities
Compounds with similar structures have shown significant in vitro antitumor potency against non-small-cell lung cancer (NSCLC) cell lines . This suggests that “N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide” could potentially be used in cancer research, specifically for the treatment of NSCLC .
Leukemia Treatment
Imatinib, a compound with a similar structure, is one of the most used therapeutic agents to treat leukemia . It specifically inhibits the activity of tyrosine kinases . This suggests that “N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide” could potentially have applications in the treatment of leukemia .
FLT3 and CDK Inhibition
A series of 1-H-pyrazole-3-carboxamide derivatives have been designed and synthesized that exhibit excellent FLT3 and CDK inhibition . This suggests that “N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide” could potentially be used as an FLT3 and CDK inhibitor .
Acute Myeloid Leukemia (AML) Therapeutics
The compound FN-1501, which possesses potent inhibitory activities against FLT3, CDK2, CDK4, and CDK6, shows antiproliferative activities against MV4-11 cells . This suggests that “N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide” could potentially be used in acute myeloid leukemia (AML) therapeutics .
ALK Inhibition
Anaplastic lymphoma kinase (ALK) is a validated therapeutic target for treating echinoderm microtubule-associated protein-like 4 (EML4)-ALK positive non-small cell lung cancer (NSCLC) . This suggests that “N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide” could potentially be used as an ALK inhibitor .
Safety and Hazards
properties
IUPAC Name |
N-[2-amino-4-(4-methylpiperazin-1-yl)phenyl]-3-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN4O/c1-22-7-9-23(10-8-22)15-5-6-17(16(20)12-15)21-18(24)13-3-2-4-14(19)11-13/h2-6,11-12H,7-10,20H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNLHWLHIFJNTQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-amino-4-(4-methylpiperazino)phenyl]-3-chlorobenzenecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.